Cas no 54750-05-9 (2-(3,4,5,6-tetrahydroxy-9H-xanthen-9-yl)benzoic acid)

• Product name: 2-(3,4,5,6-tetrahydroxy-9H-xanthen-9-yl)benzoic acid
• CAS No: 54750-05-9
• MF: C₂₀H₁₄O₇
• MW: 366.32096
• CID: 1590516
• PubChem ID: 191336

2-(3,4,5,6-tetrahydroxy-9H-xanthen-9-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3,4,5,6-tetrahydroxy-9H-xanthen-9-yl)benzoic acid
• 9-(2'-Carboxyphenyl)-3,4,5,6-tetrahydroxyxanthene
• Benzoic acid,2-(3,4,5,6-tetrahydroxy-9Hxanthen- 9-yl)-
• 54750-05-9
• 2-(3,4,5,6-tetrahydroxy-9h-xanthen-9-yl) benzoic acid
• DTXSID00203211
• Gallin

• Inchi： InChI=1S/C20H14O7/c21-13-7-5-11-15(9-3-1-2-4-10(9)20(25)26)12-6-8-14(22)17(24)19(12)27-18(11)16(13)23/h1-8,15,21-24H,(H,25,26)
• InChI Key： OKISBDHRUPZLOC-UHFFFAOYSA-N
• SMILES： C1=CC=C(C(=C1)C2C3=C(C(=C(C=C3)O)O)OC4=C2C=CC(=C4O)O)C(=O)O

Computed Properties

• Exact Mass: 366.07392
• Monoisotopic Mass: 366.07395278g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 2
• Complexity: 524
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 127Ų
• XLogP3: 3

Experimental Properties

• PSA: 127.45